2,3,6-trimethyl-1H-indole

• IUPAC Name: 2,3,6-trimethyl-1H-indole
• InChI: InChI=1S/C11H13N/c1-7-4-5-10-8(2)9(3)12-11(10)6-7/h4-6,12H,1-3H3
• InChI Key: PUOSFSKFEHKAGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(N2)C)C
• Molecular Formula: C11H13N
• DSSTOX Substance ID: DTXSID10176568
• Molecular Weight: 159.23 g/mol
• CAS RN: 22072-35-1

Description

“2,3,6-trimethyl-1H-indole” is a chemical compound that belongs to the class of organic compounds known as indoles. Indoles are compounds containing an indole moiety, which consists of a pyrrole ring fused to a benzene ring.

Molecular Structure Analysis

The molecular structure of “2,3,6-trimethyl-1H-indole” consists of a benzene ring fused to a pyrrole ring, with three methyl groups attached at the 2nd, 3rd, and 6th positions of the indole ring. The molecular formula is C11H13N.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Derivatives: Indole derivatives, including variations like 2,3,6-trimethyl-1H-indole, have diverse applications in different fields. Novel indole-based derivatives have been synthesized and characterized, providing insights into their molecular structures, bond angles, lengths, and specific space groups. These studies also include computational insights like density functional theory (DFT) studies for optimized geometry and spectroscopic analysis (Tariq et al., 2020).

Biological Applications

• Bioactive Aromatic Heterocyclic Macromolecules: Indole derivatives, like 1,1,2-trimethyl-1H-benzo[e]indole, are used as starting materials for compounds with other biomolecules, such as monosaccharides. These molecules show biological activity and are used to improve the properties of benzo indole by attaching naturally occurring, biodegradable compounds (MAHMOOD et al., 2022).

Optical Applications

• Spectroscopic and Computational Investigations: Indole base derivatives are known for their diverse biological, industrial, and optical applications. Novel indole-based compounds have been synthesized and characterized, providing valuable information on their molecular structures and properties. The studies also include computational analysis using DFT and time-dependent DFT for UV–Vis spectral analysis (Tariq et al., 2020).

Chemical Synthesis Techniques

• Palladium-Catalyzed Reactions: The synthesis and functionalization of indoles, including trimethyl indoles, have been extensively studied. Palladium-catalyzed reactions play a crucial role in the synthesis of biologically active compounds and have significantly influenced organic chemistry. This includes the synthesis of various fine chemicals and pharmaceutical intermediates (Cacchi & Fabrizi, 2005).